4-Amino-2-[[4-amino-6-(4-methylanilino)-1,3,5-triazin-2-yl]methylthio]-5-pyrimidinecarboxylic acid ethyl ester

• Molecular Formula: C18H20N8O2S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: ethyl 4-amino-2-[[4-amino-6-(4-methylanilino)-1,3,5-triazin-2-yl]methylsulfanyl]pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H20N8O2S/c1-3-28-15(27)12-8-21-18(25-14(12)19)29-9-13-23-16(20)26-17(24-13)22-11-6-4-10(2)5-7-11/h4-8H,3,9H2,1-2H3,(H2,19,21,25)(H3,20,22,23,24,26)
• InChI Key: CESOFQSQWIOBJN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN=C(N=C1N)SCC2=NC(=NC(=N2)NC3=CC=C(C=C3)C)N

Description

4-amino-2-[[4-amino-6-(4-methylanilino)-1,3,5-triazin-2-yl]methylthio]-5-pyrimidinecarboxylic acid ethyl ester is a pyrimidinecarboxylic acid.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Substituted Pyrimidinecarboxylates : Ethyl or methyl 2-dimethylaminomethylene-3-oxoalkanoates react with N-C-N dinucleophiles to yield esters of 4-substituted 2-amino-, 2-methyl-, or 2-phenyl-5-pyrimidinecarboxylic acids. These esters can be hydrolyzed into carboxylic acids, then converted to 4-substituted 2-pyrimidinamines, 2-methyl, or 2-phenylpyrimidines, typically in excellent yields (Schenone, Sansebastiano, & Mosti, 1990).

• Synthesis of Pyrimidine Derivatives : The synthesis of methyl esters of N-[(4-substituted amino)-5-cyano-2-methylthiopyrimidin-6-yl]amino acids, which are precursors for methyl esters of 5-amino-4-(substituted amino)pyrrolo[2,3-d]pyrimidine-6-carboxylic acids, has been optimized. This process involves reactions of 4,6-dichloro-2-methylthiopyrimidine-5-carbonitrile with amines and methyl glycinate (Tumkevicius, Urbonas, & Vainilavicius, 2013).

• A New Method for the Preparation of Thieno[2,3‐d]pyrimidine Derivatives : A novel method has been developed for the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carb-oxylic acids. This method involves direct formation of ethyl 5-amino-2-methylthiothieno[2,3-d]pyrimidine-6-earboxylate from 4-chloro-2-methylthio-5-pyrimidine-carbonitrile and ethyl mercaptoacetate (Santilli, Kim, & Wanser, 1971).

Biological and Pharmacological Applications

• Antiviral and Antimycotic Activities : Ethyl or methyl 2,4-disubstituted 5-pyrimidinecarboxylates, carboxylic acids, and pyrimidines have been synthesized and tested for toxicity on Vero cultured cells and for inhibitory activity against herpes simplex virus type 1 (HSV-1). Some compounds showed significant activity against HSV-1 and certain fungal strains (Sansebastiano et al., 1993).

• Unexpected Direction in the Synthesis of N,S-Containing Heterocycles : Interaction of N-methylmorpholinium 1-amino-2,4-dicyano-4-ethoxycarbonyl-1,3-butadienethiolate with primary amines and formaldehyde leads to the formation of ethyl esters of 7-cyano-6-thioxo-1,3,4,6-2H-pyrido[1,2-a][1,3,5]triazine-9-carboxylic acid, showcasing an unexpected direction in the synthesis of these compounds (Dotsenko et al., 2007).